Cas no 576170-38-2 (3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate)

• Product Name: 3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate
• CAS No: 576170-38-2
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD31651318
• CID: 1605450
• PubChem ID: 23062509
• Update Time: 2025-09-20

3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-hydroxy-, 3-(1,1-dimethylethyl)1-methyl ester
• 1,3-Benzenedicarboxylic acid, 4-hydroxy-, 3-(1,1-dimethylethyl) 1-methyl ester
• 3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate

• MDL： MFCD31651318
• Inchi： 1S/C13H16O5/c1-13(2,3)18-12(16)9-7-8(11(15)17-4)5-6-10(9)14/h5-7,14H,1-4H3
• InChI Key： LKBDLZVBBGMIFK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(O)C(C(OC(C)(C)C)=O)=C1

Additional information on 3-tert-butyl 1-methyl 4-hydroxybenzene-1,3-dicarboxylate

Exploring the Properties and Applications of 3-Tert-butyl 1-Methyl 4-Hydroxybenzene-1,3-Dicarboxylate (CAS No: 576170-38-2)

The compound 3-Tert-butyl 1-Methyl 4-Hydroxybenzene-1,3-Dicarboxylate (CAS No: 576170-38-2) is a highly specialized organic compound with a unique molecular structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This compound belongs to the class of aromatic dicarboxylates, which are known for their versatility in chemical reactions and their ability to form stable derivatives. The molecule consists of a benzene ring substituted with a hydroxyl group at position 4, a tert-butyl group at position 3, and a methyl group at position 1, along with two carboxylic acid ester groups at positions 1 and 3.

The synthesis of 3-Tert-butyl 1-Methyl 4-Hydroxybenzene-1,3-Dicarboxylate involves a series of carefully controlled reactions, including esterification and substitution processes. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and yield, making it more accessible for research and industrial applications.

One of the most notable properties of this compound is its ability to undergo various chemical transformations due to the presence of reactive functional groups such as hydroxyl and ester groups. These groups allow for reactions like nucleophilic substitution, esterification, and polymerization, which are critical in the development of advanced materials and pharmaceutical agents.

In terms of applications, 576170-38-2 has shown promise in the field of material science as a precursor for synthesizing high-performance polymers. Its unique structure allows for the formation of cross-linked polymer networks with enhanced mechanical and thermal properties. Recent studies have demonstrated its potential in creating biodegradable polymers that can be used in sustainable packaging materials.

The compound also finds application in the pharmaceutical industry as an intermediate in drug synthesis. Its hydroxyl group can be modified to introduce bioactive moieties, making it a valuable building block for developing new drug candidates. Researchers have explored its use in creating anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals.

In addition to its chemical applications, 3-Tert-butyl 1-Methyl 4-Hydroxybenzene-1,3-Dicarboxylate has been studied for its environmental impact. Recent research has focused on its biodegradability under various conditions, highlighting its potential as an eco-friendly alternative to traditional chemicals.

The compound's stability under different environmental conditions makes it suitable for use in agricultural applications as well. For instance, it can be employed as a stabilizer in pesticides or herbicides to enhance their effectiveness while minimizing adverse environmental effects.

In conclusion, 576170-38-2, or 3-Tert-butyl 1-Methyl 4-Hydroxybenzene-1,3-Dicarboxylate, is a versatile compound with a wide range of applications across multiple industries. Its unique molecular structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.